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Compound of Interest

Compound Name: 2-Bromo-4-fluoronicotinic acid

CAS No.: 1060809-35-9

Cat. No.: B1529918

Get Quote

Executive Summary: The Strategic Importance of 2-
Bromo-4-fluoronicotinic Acid
2-Bromo-4-fluoronicotinic acid is a highly functionalized heterocyclic building block of

significant interest to the pharmaceutical and agrochemical industries. Its unique trifunctional

nature—a pyridine core, a carboxylic acid group, a bromine atom, and a fluorine atom—offers

medicinal chemists a versatile scaffold for constructing complex molecular architectures. The

presence of fluorine can significantly enhance a drug candidate's metabolic stability,

bioavailability, and binding affinity.[1][2][3] The bromine atom serves as a convenient synthetic

handle for a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig),

enabling the precise and regioselective introduction of additional molecular complexity.[1] This

application note provides a comprehensive, field-proven protocol for the scale-up synthesis of

2-Bromo-4-fluoronicotinic acid, with a focus on process safety, robustness, and optimization

for multi-kilogram production.
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The selected strategy for the large-scale synthesis of 2-Bromo-4-fluoronicotinic acid involves

the direct electrophilic bromination of the readily available starting material, 4-fluoronicotinic

acid. This approach is chosen for its atom economy and process simplicity compared to multi-

step sequences involving protection/deprotection or the introduction of the carboxylic acid

moiety at a later stage. The electron-withdrawing nature of both the fluorine atom and the

carboxylic acid group deactivates the pyridine ring, necessitating carefully controlled, forcing

conditions to achieve efficient bromination at the C-2 position.

The core reaction is the electrophilic aromatic substitution using liquid bromine in a strong acid

medium, which serves to both activate the bromine and protonate the pyridine nitrogen, further

influencing the regioselectivity of the substitution.

Critical Safety Considerations: Managing Hazardous
Reagents
This protocol involves the use of highly hazardous materials. A thorough risk assessment must

be conducted prior to commencing any work. All operations must be performed in a properly

functioning chemical fume hood or a walk-in hood suitable for scale-up operations.

Bromine (Br₂): A highly toxic, corrosive, and volatile reddish-brown liquid.[4] Exposure can

cause severe chemical burns to the skin, eyes, and respiratory tract.[5][6] Inhalation of

vapors can be fatal.[6][7]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (heavy-duty

nitrile or butyl rubber are recommended), a face shield over safety goggles, and a

chemical-resistant apron or suit.[7][8] A respirator with an appropriate cartridge for acid

gases and halogens should be readily available for emergency situations.

Handling: Liquid bromine should be transferred via cannula or using a peristaltic pump

with compatible tubing in a well-ventilated area.[5] Avoid heating bromine, as this

increases its vapor pressure significantly.

Spill Management: Have a bromine spill kit readily available. This should include a

neutralizing agent such as a 1 M (25%) solution of sodium thiosulfate.[8] In case of a spill,

evacuate the area and follow established emergency procedures.
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Oleum (Fuming Sulfuric Acid): A highly corrosive and reactive substance. It reacts violently

with water, releasing significant heat and toxic fumes. Handle with extreme care, using

appropriate acid-resistant PPE.

Pressure Management: The reaction may generate gaseous byproducts (e.g., HBr). The

reaction vessel must be equipped with a pressure relief system and vented through a

scrubber containing a sodium hydroxide or sodium thiosulfate solution to neutralize acidic

gases.

Process Workflow Overview
The overall process can be visualized as a sequence of distinct operational units, from reaction

setup to final product isolation and characterization.
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Caption: Scale-up workflow for 2-Bromo-4-fluoronicotinic acid synthesis.
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Detailed Scale-Up Synthesis Protocol
This protocol is designed for a target scale of ~1.0 kg of final product. All quantities should be

adjusted proportionally for different scales.

5.1 Equipment:

10 L glass-lined or Hastelloy reactor with overhead stirring, temperature control unit

(heating/cooling), reflux condenser, and a pressure-equalizing dropping funnel.

The reactor vent must be connected to a gas scrubber system.

Nutsche filter or large Buchner funnel for filtration.

Vacuum oven for drying.

5.2 Reagent & Solvent Data:
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Paramete
r

Reagent/
Solvent

CAS
Number

Mol. Wt. Quantity Molar Eq. Notes

Starting

Material

4-

Fluoronicot

inic Acid

393-53-3 141.10 0.75 kg 1.0
Purity

>98%

Brominatin

g Agent

Bromine

(Br₂)
7726-95-6 159.81

1.01 kg

(0.32 L)
1.2

Handle

with

extreme

caution.[4]

[5][6]

Solvent/Ca

talyst

Oleum

(20% free

SO₃)

8014-95-7 - 3.75 L -

Acts as

solvent and

activating

agent.

Quenching

Agent
Ice/Water 7732-18-5 18.02 ~15 L -

Use

sufficient

quantity to

control

exotherm.

Recrystalliz

ation

Solvent

Ethanol /

Water
64-17-5 - As required -

Ratio to be

determined

experiment

ally.

5.3 Step-by-Step Procedure:

Reactor Preparation: Ensure the reactor is clean, dry, and has been leak-tested. Inert the

atmosphere with dry nitrogen.

Reagent Charging:

Under a nitrogen atmosphere, carefully charge the oleum (3.75 L) into the reactor.
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Begin stirring at a moderate speed (e.g., 150-200 RPM) and cool the reactor contents to

10-15 °C.

In portions, add the 4-Fluoronicotinic Acid (0.75 kg) to the stirred oleum. A mild exotherm

may be observed. Ensure the temperature does not exceed 30 °C during the addition.

After the addition is complete, cool the resulting slurry to 0-5 °C.

Bromine Addition:

Charge the liquid bromine (1.01 kg) to the pressure-equalizing dropping funnel.

Add the bromine dropwise to the reaction mixture over a period of 2-3 hours. CAUTION:

This addition is exothermic. Maintain the internal temperature of the reactor below 10 °C

throughout the addition.

Reaction Execution:

Once the bromine addition is complete, slowly heat the reaction mixture to 120-130 °C

over 2-3 hours.

Maintain the temperature at 120-130 °C for 12-18 hours. The reaction mixture should

become a more homogeneous solution as it proceeds.

In-Process Control (IPC): After the hold time, carefully take a sample from the reaction

mixture. Quench the sample into water, extract with a suitable organic solvent (e.g., ethyl

acetate), and analyze by HPLC to determine the ratio of starting material to product. The

reaction is considered complete when <2% of the starting material remains. If the reaction

is incomplete, extend the reaction time.[9]

Work-up and Isolation:

Cool the reaction mixture to room temperature (20-25 °C).

Prepare a separate vessel with a mixture of crushed ice and water (~15 L).

CAUTION: HIGHLY EXOTHERMIC. Very slowly and carefully, transfer the reaction

mixture onto the ice/water mixture with vigorous stirring. This must be done at a rate that
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keeps the quench pot temperature below 25 °C.

A precipitate (the crude product) will form. Stir the resulting slurry for 1-2 hours at room

temperature to ensure complete precipitation.

Filter the solid product using a Nutsche filter or a large Buchner funnel.

Wash the filter cake thoroughly with cold deionized water (3 x 2 L) until the filtrate is

approximately neutral (pH 5-6). This removes residual acid.

Purification and Drying:

Transfer the damp filter cake to a clean, appropriately sized vessel.

Perform a recrystallization using a suitable solvent system, such as an ethanol/water

mixture. The optimal ratio should be determined on a small scale to maximize recovery

and purity.[9]

Dissolve the crude product in the minimum amount of hot solvent, filter hot to remove any

insoluble impurities, and allow the solution to cool slowly to crystallize the pure product.

Filter the purified crystals and wash with a small amount of the cold recrystallization

solvent mixture.

Dry the final product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Expected Yield: 70-80%. Purity: >99% by HPLC.

Troubleshooting and Optimization
Effective process control requires anticipating and addressing potential issues.
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IPC Analysis

issue1
Problem?

Impurity Formation e.g., Dibromination

Poor Yield After Work-up

Extend Reaction Time Hold at 120-130 °C for another 4-6h and re-analyze. Increase Temperature Cautiously increase to 135 °C if time is ineffective.
Solution

sol2
Solution

Optimize Quench Ensure quench temperature is kept low to prevent product decomposition. Optimize Recrystallization Adjust solvent ratio and cooling profile to minimize loss in mother liquor.
Solution

Click to download full resolution via product page

Caption: Troubleshooting guide for common synthesis issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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